Cas no 1261585-69-6 (5-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid)

5-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a chloro substituent and a trifluoromethoxy phenyl group, which may enhance metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The trifluoromethoxy group is known to influence electronic properties and binding affinity in bioactive molecules. This compound is suitable for further functionalization via its carboxylic acid moiety, enabling the synthesis of amides, esters, or other derivatives. High purity and well-defined structural characteristics ensure reproducibility in research applications. Its unique substitution pattern offers opportunities for exploring structure-activity relationships in medicinal chemistry.

5-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid structure

1261585-69-6 structure

Product Name:5-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid

CAS No:1261585-69-6

MF:C₁₄H₈ClF₃O₃

MW:316.659733772278

MDL:MFCD18322449

CID:2761263

PubChem ID:53228268

Update Time:2025-05-28

5-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid
- DTXSID50691801
- 5-CHLORO-3-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
- 5-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
- 1261585-69-6
- MFCD18322449
- A1-34629
- 5-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid
- MDL： MFCD18322449
- Inchi： 1S/C14H8ClF3O3/c15-11-6-9(5-10(7-11)13(19)20)8-1-3-12(4-2-8)21-14(16,17)18/h1-7H,(H,19,20)
- InChI Key： VQAPALOBZYLEAM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

Exact Mass: 316.0114063Da
Monoisotopic Mass: 316.0114063Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 46.5Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011011751-1g	5-Chloro-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid	1261585-69-6	97%	1g	$1490.00	2023-09-03
abcr	AB329726-5 g	5-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95%; .	1261585-69-6	95%	5g	€1159.00	2023-04-26
abcr	AB329726-5g	5-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95%; .	1261585-69-6	95%	5g	€1159.00	2025-02-27